Cas no 2097949-45-4 (2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one)

• Product Name: 2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• CAS No: 2097949-45-4
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 4773935
• Update Time: 2025-05-20

2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
• 2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

• Inchi： 1S/C10H18N2O2/c1-6(11)10(13)12-4-7-3-8(5-12)9(7)14-2/h6-9H,3-5,11H2,1-2H3
• InChI Key： LGMCDDURNWHJFU-UHFFFAOYSA-N
• SMILES： O(C)C1C2CN(C(C(C)N)=O)CC1C2

Computed Properties

• Exact Mass: 198.136827821 g/mol
• Monoisotopic Mass: 198.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 198.26
• XLogP3: -0.4
• Topological Polar Surface Area: 55.6

Additional information on 2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one

Comprehensive Overview of 2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one (CAS No. 2097949-45-4)

The compound 2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one, identified by its CAS number 2097949-45-4, is a specialized organic molecule with a unique structural framework. Its azabicyclo[3.1.1]heptane core and methoxy substitution make it a subject of interest in pharmaceutical and biochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common queries and trending topics in the field.

One of the most searched questions about this compound revolves around its synthetic pathways and potential therapeutic applications. Researchers are particularly intrigued by its 3-azabicyclo[3.1.1]heptane scaffold, which is known for its bioactivity in targeting neurological receptors. The presence of the 2-amino propan-1-one moiety further enhances its versatility, making it a candidate for drug discovery programs focused on central nervous system (CNS) disorders.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in precision medicine and computational chemistry. The 6-methoxy-3-azabicyclo[3.1.1]heptane structure of this compound aligns with these trends, as it offers a balance of lipophilicity and hydrogen-bonding capacity—key factors in drug design. Laboratories worldwide are exploring its structure-activity relationships (SAR) to optimize its efficacy and safety profiles.

Another hot topic is the compound's role in enantioselective synthesis. Its chiral centers, particularly around the 2-amino group, pose challenges and opportunities for asymmetric catalysis. This aspect is frequently discussed in forums and publications related to green chemistry and sustainable pharmaceutical manufacturing. The CAS 2097949-45-4 identifier is often linked to patents and research papers highlighting its synthetic utility.

From a commercial perspective, suppliers and distributors emphasize the compound's high purity standards and custom synthesis options. Its niche applications in academic research and industrial R&D have made it a sought-after reagent. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with regulatory guidelines.

In conclusion, 2-Amino-1-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one (CAS No. 2097949-45-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity continue to inspire innovations in medicinal chemistry and material science. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.